Cas no 2680520-69-6 (rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate)

• Product Name: rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate
• CAS No: 2680520-69-6
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5630479
• PubChem ID: 165934839
• Update Time: 2025-09-27

rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2R)-2-hydroxy-4-[(1H-pyrazol-1-yl)methyl]cyclopentyl]carbamate
• 2680520-69-6
• EN300-28293079
• rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate

• Inchi： 1S/C17H21N3O3/c21-16-10-14(11-20-8-4-7-18-20)9-15(16)19-17(22)23-12-13-5-2-1-3-6-13/h1-8,14-16,21H,9-12H2,(H,19,22)/t14?,15-,16-/m1/s1
• InChI Key： UDLKJTJCDAFZAF-ANGDWKNPSA-N
• SMILES： O[C@@H]1CC(CN2C=CC=N2)C[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.4Ų

Additional information on rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate

Rac-Benzyl N-(1R,2R)-2-Hydroxy-4-(1H-Pyrazol-1-yl)Methylcyclopentylcarbamate: A Comprehensive Overview

The compound with CAS No 2680520-69-6, known as rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a benzyl carbamate group and a pyrazole moiety, both of which contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The benzyl carbamate group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the pyrazole ring introduces additional functional groups that can enhance the molecule's ability to interact with specific biological targets. This combination makes the compound an attractive candidate for further investigation in drug design.

Recent research has focused on the (1R,2R)-configuration of the cyclopentane ring, which is critical for maintaining the compound's stereochemical integrity. Stereoisomerism is a key factor in determining the biological activity of chiral molecules, and the racemic form of this compound has shown varying effects in preclinical studies. Understanding the stereochemical influence on its activity is essential for optimizing its therapeutic potential.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of a benzyl carbamate precursor with a suitably substituted cyclopentane derivative. The introduction of the pyrazole group requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline the production process.

The biological activity of rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate has been extensively studied in vitro and in vivo models. It has demonstrated potent inhibitory effects against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound can modulate the activity of protein kinases and cytokine receptors, making it a potential lead compound for anti-inflammatory and anticancer therapies.

Moreover, the pyrazole moiety within this compound has been shown to enhance its bioavailability and reduce off-target effects. This feature is particularly advantageous in drug development, where minimizing adverse effects while maintaining efficacy is a primary goal. Preclinical data suggest that this compound exhibits favorable pharmacokinetic profiles, with moderate clearance rates and acceptable plasma half-life.

Another area of interest lies in the potential for this compound to serve as a scaffold for further structural modifications. By altering substituents on the pyrazole ring or modifying the cyclopentane backbone, researchers can explore a wide range of chemical space to identify more potent and selective analogs. Such modifications could lead to compounds with improved efficacy or reduced toxicity profiles.

In conclusion, rac-benzyl N-(1R,2R)-2-hydroxy-4-(1H-pyrazol-1-yl)methylcyclopentylcarbamate represents a promising lead compound in medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation techniques, positions it as a valuable tool for drug discovery efforts targeting complex diseases. Continued research into its mechanism of action, optimization strategies, and clinical potential will undoubtedly shed further light on its utility as a therapeutic agent.